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Compound of Interest

Compound Name: Hexadecanehydrazide

Cat. No.: B1296134

For Researchers, Scientists, and Drug Development Professionals

Hexadecanehydrazide, also known as Palmitic Hydrazide, is a chemical intermediate with
applications in various industries, including pharmaceuticals and cosmetics.[1] As with any
chemical substance, a thorough understanding of its properties and associated hazards is
paramount for safe handling in a laboratory or industrial setting. This guide provides a
comprehensive overview of the safety and handling precautions for Hexadecanehydrazide,
compiled from available safety data sheets and chemical databases.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Hexadecanehydrazide is presented
in Table 1. This information is crucial for understanding its behavior under various conditions
and for designing appropriate storage and handling procedures.
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Property Value Source
Palmitic acid hydrazide,
Synonyms Hexadecanoic acid hydrazide, [1112]
Palmitohydrazide
CAS Number 2619-88-7 [21131[4]
Molecular Formula C16H34N20 [11[3]
Molecular Weight 270.45 g/mol [11[3]
Appearance Solid [2]
Melting Point 150-152°C [1]
Boiling Point 416.2 °C at 760 mmHg [1]
Flash Point 205.5 °C [1]
Density 0.894 g/cm?3 [1]

Hazard Identification and Classification

Hexadecanehydrazide is classified as a hazardous substance. The GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classifications are

summarized in Table 2.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)

May cause respiratory irritation

Source: PubChem, Fisher Scientific SDS[2][3]
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Signal Word: Warning[3]
Hazard Pictograms:

e lialt text

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.
Handling:

e Engineering Controls: Use in a well-ventilated area.[2] Local exhaust ventilation should be
used to control the generation of dust.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[2]
o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[2]

o Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN
149 approved respirator should be worn.[2]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not ingest or inhale.[2]
Wash hands thoroughly after handling.

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
» Store away from incompatible materials such as oxidizing agents.

The logical workflow for handling Hexadecanehydrazide is illustrated in the following diagram:
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Caption: Logical workflow for the safe handling of Hexadecanehydrazide.
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First-Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists, call a

physician.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.

Clean mouth with water and drink afterwards
Ingestion plenty of water. Call a physician or poison

control center immediately.

Source: Fisher Scientific SDS[2]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: As with many organic compounds, hazardous combustion products may
include carbon monoxide, carbon dioxide, and nitrogen oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[2] Avoid dust formation.[2]
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e Environmental Precautions: Should not be released into the environment.[2]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[2]

Toxicological Information

The toxicological properties of Hexadecanehydrazide have not been fully investigated.[2] The
known hazards are based on its classification as harmful if swallowed and as a skin, eye, and
potential respiratory irritant.[2][3]

Experimental Protocols

Detailed experimental protocols for the use of Hexadecanehydrazide are not widely available
in the public domain. Researchers should develop specific protocols based on the
requirements of their individual experiments, incorporating the safety and handling precautions
outlined in this guide.

Signaling Pathways

There is currently no readily available information to suggest that Hexadecanehydrazide is
directly involved in specific biological signaling pathways. Its primary role appears to be that of
a chemical intermediate.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is not a substitute for a formal risk assessment and the user's own judgment.
Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexadecanehydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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